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Compound of Interest

3-Cyanovinylcarbazole
Compound Name: o
phosphoramidite

Cat. No.: B15140440

This document provides immediate and essential safety protocols, handling procedures, and
disposal plans for 3-Cyanovinylcarbazole phosphoramidite (CNVK). It is intended for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Cyanovinylcarbazole phosphoramidite is a chemical that requires careful handling to
avoid potential health risks. While a specific Safety Data Sheet (SDS) for this compound is not
readily available, general safety precautions for phosphoramidites should be strictly followed.
Phosphoramidites are known to be harmful if swallowed, can cause skin and eye irritation, and
may lead to respiratory irritation.[1]

Quantitative Data Summary

Property Value Reference
CAS Number 1044273-24-6 [2]
Molecular Formula CsoH53N4O6P [2]
Molecular Weight 836.95 g/mol [2]
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Recommended Personal Protective Equipment (PPE)

PPE Category Item Specifications
Use equipment tested and
) approved under government
Eye/Face Protection Safety Goggles/Glasses

standards such as NIOSH
(US) or EN 166 (EU).[3][4]

Face Shield

Recommended when there is

a splash hazard.[3]

Skin Protection

Chemical-Impermeable Gloves

Handle with nitrile gloves.
Inspect gloves prior to use and
dispose of contaminated

gloves properly.[3][5]

Laboratory Coat

A laboratory coat must be

worn.[3]

Respiratory Protection

NIOSH-approved Respirator

Use if ventilation is inadequate
or dust is generated. An N95
or P1 type dust mask is

recommended.[3]

Self-contained Breathing

Apparatus

Necessary in case of fire or

major spills.[3]

Experimental Protocol: Safe Handling and Storage

Adherence to the following step-by-step procedures is crucial for minimizing exposure and

ensuring the integrity of the compound.

Handling Precautions:

e Ventilation: Always handle 3-Cyanovinylcarbazole phosphoramidite in a well-ventilated

area, preferably within a certified chemical fume hood.[1][5]

¢ Avoid Contact: Avoid contact with skin and eyes. Do not breathe dust, mist, gas, or vapors.

[5]
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e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling the compound.[3][5]

« Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[5]
Storage Conditions:
» Temperature: Store in a freezer at a temperature between -10°C and -30°C.[2]

e Environment: Keep the container tightly sealed and store in a dry, well-ventilated area.[3][5]
Protect from moisture, air, heat, and light.[2][3]

e Incompatibilities: Store away from oxidizing agents.[3][5]

Disposal Plan

Proper disposal of 3-Cyanovinylcarbazole phosphoramidite and its waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

¢ Collect all waste contaminated with the compound in a designated, properly labeled, and
sealed container.[3]

¢ Do not dispose of the chemical into drains or the environment.[3]
Deactivation and Disposal Procedure:

A controlled deactivation process through hydrolysis is the primary method for the safe disposal
of phosphoramidite waste.[1] This process converts the reactive phosphoramidite to a less
reactive H-phosphonate species.[1]

Step-by-Step Deactivation Protocol:

This protocol is intended for small quantities of unused or expired solid waste or residues in
empty containers.[1]
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» Preparation: Perform all operations within a certified chemical fume hood, wearing all
necessary PPE.

¢ Dissolution:

o For solid waste, carefully dissolve the phosphoramidite in a minimal amount of anhydrous
acetonitrile.[1]

o For empty containers, rinse with a small volume of anhydrous acetonitrile to dissolve any
residue.[1]

e Quenching/Hydrolysis: Slowly and with stirring, add the acetonitrile solution of the
phosphoramidite to a 5% aqueous solution of sodium bicarbonate.[1]

o Reaction Time: Allow the mixture to stir at room temperature for at least 24 hours to ensure
complete hydrolysis.[1]

o Waste Collection: Transfer the resulting aqueous mixture to a properly labeled hazardous
waste container designated for aqueous chemical waste.[1]

o Final Disposal: The sealed hazardous waste container should be disposed of through your
institution's environmental health and safety (EHS) office or a licensed chemical waste
disposal contractor.[1]

Workflow Diagrams

Workflow for Safe Handling of 3-Cyanovinylcarbazole Phosphoramidite
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Caption: Workflow for the safe handling of 3-Cyanovinylcarbazole phosphoramidite.

Disposal Workflow for 3-Cyanovinylcarbazole Phosphoramidite Waste

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15140440?utm_src=pdf-body-img
https://www.benchchem.com/product/b15140440?utm_src=pdf-body
https://www.benchchem.com/product/b15140440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

<+

Dissolve in Acetonitrile

<+

Hydrolyze with NaHCO3 soln.

<+

Stir for 24 hours

<« -

Click to download full resolution via product page

Caption: Step-by-step process for the safe disposal of phosphoramidite waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-cyanovinylcarbazole-phosphoramidite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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